Cas no 1823500-44-2 (2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid)

• Product Name: 2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid
• CAS No: 1823500-44-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD29498403
• CID: 5241526
• PubChem ID: 122235480
• Update Time: 2026-03-08

2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid

• MDL： MFCD29498403
• Inchi： 1S/C9H12N2O3/c1-11-7(2-4-10-11)8-6(9(12)13)3-5-14-8/h2,4,6,8H,3,5H2,1H3,(H,12,13)
• InChI Key： IOUALRIPNAPCKH-UHFFFAOYSA-N
• SMILES： O1CCC(C(O)=O)C1C1N(C)N=CC=1

Additional information on 2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid

2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic Acid: A Promising Compound in Pharmaceutical Research

2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid (CAS No. 1823500-44-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyrazole and oxolane moieties, exhibits a range of biological activities that make it a promising candidate for further investigation.

The chemical structure of 2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid consists of a five-membered pyrazole ring substituted with a methyl group at the 2-position, and an oxolane (tetrahydrofuran) ring attached at the 3-position of the carboxylic acid. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid in various therapeutic areas. One notable application is its anti-inflammatory activity. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, 2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid has shown promising results in neuroprotective studies. Research indicates that it can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS).

In addition to its anti-inflammatory and neuroprotective properties, 2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid has also been investigated for its potential as an antitumor agent. Preliminary studies have shown that this compound can induce cell cycle arrest and apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia. The exact mechanism by which it exerts these effects is still under investigation, but it is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid has also been studied to assess its suitability for therapeutic use. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication. However, more detailed pharmacokinetic studies are needed to optimize its formulation and dosing regimens.

Safety assessments are another critical aspect of the development process for any new pharmaceutical compound. Initial toxicity studies have shown that 2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid has a low toxicity profile at therapeutic concentrations. However, comprehensive safety evaluations, including long-term toxicity studies and genotoxicity assessments, are necessary to ensure its safety for human use.

The synthesis of 2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid has been optimized using modern synthetic methods to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving Grignard reagents, esterification, and cyclization steps. These methods have been refined to produce high-purity compounds suitable for both research and commercial applications.

In conclusion, 2-(2-Methylpyrazol-3-yl)oxolane-3-carboxylic acid (CAS No. 1823500-44-2) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory, neuroprotective, and antitumor properties make it a valuable candidate for drug development in multiple therapeutic areas. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacokinetic properties, and ensure its safety for clinical use. As the field continues to advance, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.